N-cyclohexyl-2-({4-ethyl-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[4-ethyl-5-[(5-methyl-2-propan-2-ylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H34N4O2S/c1-5-27-21(14-29-20-13-17(4)11-12-19(20)16(2)3)25-26-23(27)30-15-22(28)24-18-9-7-6-8-10-18/h11-13,16,18H,5-10,14-15H2,1-4H3,(H,24,28)
• InChI Key: ZJKVMYCVFWBXMB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2CCCCC2)COC3=C(C=CC(=C3)C)C(C)C
• Molecular Formula: C23H34N4O2S
• Molecular Weight: 430.6 g/mol

Description

N-cyclohexyl-2-({4-ethyl-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide is a useful research compound. Its molecular formula is C23H34N4O2S and its molecular weight is 430.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.24024751 g/mol and the complexity rating of the compound is 529. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Characterization : Compounds similar to N-cyclohexyl-2-({4-ethyl-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide have been synthesized and characterized for various applications. One study focused on the synthesis, characterization, and antimicrobial evaluation of novel imines and thiazolidinones, which are structurally related to the compound (Fuloria et al., 2009).

• Antimicrobial Properties : Another study reported on the antimicrobial activities of 1,2,4‐Triazole derivatives, similar to the compound of interest. These compounds showed significant anti-inflammatory activities (Turan-Zitouni et al., 2007).

Applications in Organic Chemistry and Drug Synthesis

• Conformational Analysis for Drug Development : Research on compounds like this compound includes conformational analysis to develop potent opioid kappa agonists, demonstrating its relevance in drug synthesis (Costello et al., 1991).

• Prodrug Research : There has been significant research into prodrugs like 1-(cyclohexyloxycarbonyloxy)alkyl esters of cefotiam, which are structurally related to the given compound. This research contributes to understanding the oral bioavailability and efficacy of various prodrugs (Nishimura et al., 1987).

Insecticidal and Anticancer Applications

• Insecticidal Properties : The compound's structural analogs have been used in the synthesis of heterocycles for insecticidal purposes, showing potential in pest control (Fadda et al., 2017).

• Anticancer Activity : Similar compounds have been synthesized and tested for antitumor activities. These studies contribute to the development of new therapeutic agents in cancer treatment (Albratty et al., 2017).